THS-044

• Molecular Formula: C11H12F3N3O3
• Molecular Weight: 291.23 g/mol
• InChI: InChI=1S/C11H12F3N3O3/c12-11(13,14)8-1-2-9(10(7-8)17(18)19)15-16-3-5-20-6-4-16/h1-2,7,15H,3-6H2
• InChIKey: XUPDNGHJBHPAKD-UHFFFAOYSA-N

THS-044: HIF2α/ARNT Heterodimer Modulator

THS-044 (N-[2-Nitro-4-(trifluoromethyl)phenyl]morpholin-4-amine, CAS: 62054-67-5) is a small-molecule ligand that binds to the PAS-B domain of hypoxia-inducible factor 2 alpha (HIF2α) [1]. Discovered via an NMR-based ligand screen [2], THS-044 occupies a preformed, solvent-inaccessible cavity within HIF2α PAS-B and stabilizes its folded conformation with a dissociation constant (Kd) of 2 μM [1]. Unlike potent HIF2α antagonists developed for therapeutic use, THS-044 is characterized as a modulator of HIF2α/ARNT PAS-B heterodimer affinity, making it a valuable tool for probing the biophysics and structural dynamics of HIF2α .

1 HIF2α PAS-B domain allosteric modulation studies

2 Direct protein-protein interaction (PPI) interface research

3 NMR and biophysical characterization workflows Slow-exchange binding kinetics support sustained target-residence interpretation

• [1] Scheuermann TH, Tomchick DR, Machius M, Guo Y, Bruick RK, Gardner KH. Artificial ligand binding within the HIF2α PAS-B domain of the HIF2 transcription factor. Proc Natl Acad Sci U S A. 2009 Jan 13;106(2):450-5. View Source
• [2] Key J, Scheuermann TH, Anderson PC, Daggett V, Gardner KH. Principles of ligand binding within a completely buried cavity in HIF2α PAS-B. J Am Chem Soc. 2009 Dec 9;131(48):17647-54. View Source

THS-044 Substitution Risk: PAS-B Binder Differentiation

Substituting THS-044 with other HIF2α-targeting molecules (e.g., PT2399, Belzutifan, PT2385) will yield profoundly different experimental outcomes because THS-044 operates through a distinct functional mechanism at the same binding site [1]. While clinical-stage antagonists such as Belzutifan (IC50 = 9 nM) and PT2399 (IC50 = 6 nM) bind the HIF2α PAS-B cavity with high potency to allosterically inhibit heterodimerization with ARNT [2][3], THS-044 (Kd = 2 μM) acts as a modulator, stabilizing the folded state of HIF2α PAS-B and actually decreasing the affinity of the HIF2α/ARNT PAS-B heterodimer in vitro (increasing Kd from 120 μM to 400 μM) . Furthermore, THS-044 does not bind HIF1α or ARNT PAS-B , establishing a distinct selectivity profile. Using a potent inhibitor in place of a low-micromolar modulator fundamentally alters the experimental system, making THS-044 essential for studies specifically requiring perturbation of HIF2α conformational stability without full antagonism [1].

Similar HIF2α PAS-B binders are not interchangeable

Mechanism class

Allosteric modulator: stabilizes HIF2α:ARNT heterodimer

Antagonist-class compounds disrupt the heterodimer and invert pathway response

Binding kinetics

Slow-exchange kinetics on NMR timescale; sustained residence

Fast-exchange analogs may produce transient, non-sustained modulation

Pathway outcome

Maintains baseline heterodimer formation for transcriptional studies

Higher-affinity antagonists may saturate and silence HIF2α signaling

• [1] Wu D, Potluri N, Lu J, Kim Y, Rastinejad F. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019 Apr;15(4):367-376. View Source
• [2] Cho H, Du X, Rizzi JP, Liberzon E, Chakraborty AA, Gao W, et al. On-target efficacy of a HIF-2α antagonist in preclinical kidney cancer. Nature. 2016 Nov 3;539(7627):107-111. View Source
• [3] Choueiri TK, Bauer TM, Papadopoulos KP, Plimack ER, Merchan JR, McDermott DF, et al. Inhibition of hypoxia-inducible factor-2α in renal cell carcinoma with belzutifan: a phase 1 study. Nat Med. 2021 May;27(5):802-805. View Source

THS-044 Activity vs. HIF2α PAS-B Antagonists

Heterodimer Affinity Modulation vs. PT2399

THS-044 binds the HIF2α PAS-B domain with a dissociation constant (Kd) of 2 μM, as measured by isothermal titration calorimetry (ITC) and NMR spectroscopy [1]. This represents a ~300-fold lower binding affinity compared to the potent HIF2α antagonist PT2399 (IC50 = 6 nM) [2] and a >200-fold difference from Belzutifan (IC50 = 9 nM) [3]. This affinity places THS-044 in a distinct category as a low-micromolar tool compound suitable for probing HIF2α conformational dynamics, rather than a high-potency antagonist intended for pathway silencing [4].

Heterodimer Modulation

Context-dependent

THS-044: KD increases from 120 μM to 400 μM (~3.3× destabilization, modulator)

PT2399: IC50 6 nM (potent antagonist, heterodimer disruption)

Supports allosteric modulation endpoint context; mechanism inversion risk if substituted with antagonist-class tools

In vitro biochemical assay; cross-study comparable data

Evidence Dimension	Binding Affinity (Kd/IC50) for HIF2α PAS-B
Target Compound Data	Kd = 2 μM (2000 nM)
Comparator Or Baseline	PT2399: IC50 = 6 nM; Belzutifan: IC50 = 9 nM; PT2385: Ki < 50 nM
Quantified Difference	THS-044 exhibits >300-fold lower affinity than PT2399 and >200-fold lower than Belzutifan
Conditions	ITC (THS-044), Scintillation Proximity Assay (PT2399), Luciferase reporter assay (Belzutifan)

Why This Matters

This large affinity differential defines THS-044 as a biophysical tool probe rather than a high-potency antagonist, enabling distinct experimental applications where partial or tunable HIF2α engagement is required.

• [1] Scheuermann TH, Tomchick DR, Machius M, Guo Y, Bruick RK, Gardner KH. Artificial ligand binding within the HIF2α PAS-B domain of the HIF2 transcription factor. Proc Natl Acad Sci U S A. 2009 Jan 13;106(2):450-5. View Source
• [2] Cho H, Du X, Rizzi JP, Liberzon E, Chakraborty AA, Gao W, et al. On-target efficacy of a HIF-2α antagonist in preclinical kidney cancer. Nature. 2016 Nov 3;539(7627):107-111. View Source
• [3] Choueiri TK, Bauer TM, Papadopoulos KP, Plimack ER, Merchan JR, McDermott DF, et al. Inhibition of hypoxia-inducible factor-2α in renal cell carcinoma with belzutifan: a phase 1 study. Nat Med. 2021 May;27(5):802-805. View Source
• [4] Wu D, Potluri N, Lu J, Kim Y, Rastinejad F. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019 Apr;15(4):367-376. View Source

Binding Affinity vs. TC-S 7009

THS-044 uniquely modulates the HIF2α/ARNT PAS-B heterodimer by decreasing its binding affinity, as opposed to the inhibitory effect of antagonists [1]. In the absence of ligand, the HIF2α PAS-B and ARNT PAS-B domains form a heterodimer with a Kd of approximately 120 μM . Binding of THS-044 to HIF2α PAS-B reduces this affinity, increasing the Kd of the heterodimer to 400 μM . In contrast, potent HIF2α antagonists such as PT2399 and Belzutifan bind the same cavity and allosterically inhibit heterodimerization, leading to functional antagonism and decreased target gene expression [2][3].

Binding Affinity

Context-dependent

THS-044 Kd: 2 μM (2,000 nM)
TC-S 7009 Kd: 81 nM
~25× affinity difference

Supports low-occupancy modulation study design; higher concentrations needed for target engagement

Biochemical binding assay context; cross-study comparable

Evidence Dimension	HIF2α/ARNT PAS-B Heterodimer Affinity (Kd)
Target Compound Data	Kd = 400 μM with THS-044 bound
Comparator Or Baseline	Kd = 120 μM (unliganded HIF2α PAS-B)
Quantified Difference	3.3-fold decrease in heterodimer affinity upon THS-044 binding
Conditions	In vitro PAS-B domain heterodimerization assay

Why This Matters

This distinct functional effect—destabilizing the heterodimer rather than fully inhibiting it—is a key differentiator for investigators requiring a tool to modulate HIF2α/ARNT interactions without complete blockade.

• [1] Wu D, Potluri N, Lu J, Kim Y, Rastinejad F. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019 Apr;15(4):367-376. View Source
• [2] Cho H, Du X, Rizzi JP, Liberzon E, Chakraborty AA, Gao W, et al. On-target efficacy of a HIF-2α antagonist in preclinical kidney cancer. Nature. 2016 Nov 3;539(7627):107-111. View Source
• [3] Choueiri TK, Bauer TM, Papadopoulos KP, Plimack ER, Merchan JR, McDermott DF, et al. Inhibition of hypoxia-inducible factor-2α in renal cell carcinoma with belzutifan: a phase 1 study. Nat Med. 2021 May;27(5):802-805. View Source

NMR Slow-Exchange Kinetics

THS-044 demonstrates binding selectivity for the HIF2α PAS-B domain over the homologous HIF1α PAS-B domain and the ARNT PAS-B domain [1]. Unlike clinical antagonists PT2399 and Belzutifan, which also exhibit high selectivity for HIF2α over HIF1α and have advanced to clinical evaluation for ccRCC [2][3], THS-044's selectivity profile is established at the biophysical level: NMR and ITC studies confirm that THS-044 does not bind to HIF1α or ARNT PAS-B . This selective engagement of HIF2α PAS-B, combined with its lower binding affinity (Kd = 2 μM) compared to high-potency antagonists (IC50 values of 6-9 nM), makes THS-044 a valuable tool for isolating HIF2α-specific conformational effects in biochemical and structural studies .

NMR Kinetics

Class-level

15N/1H HSQC NMR reveals slow-exchange kinetics relative to chemical shift timescale

Supports sustained target-residence interpretation; qualitative differentiation from fast-exchange ligand class

Class-level inference; in vitro NMR conditions

Evidence Dimension	Binding Selectivity
Target Compound Data	Binds HIF2α PAS-B (Kd = 2 μM); no binding to HIF1α PAS-B or ARNT PAS-B
Comparator Or Baseline	PT2399 and Belzutifan also selective for HIF2α over HIF1α, but with sub-nanomolar affinity
Quantified Difference	Qualitative selectivity comparable; affinity differs by >200- to 300-fold
Conditions	NMR spectroscopy, ITC (THS-044); cell-based reporter assays (PT2399/Belzutifan)

Why This Matters

The documented isoform selectivity ensures that experimental results reflect HIF2α-specific effects, a critical consideration when designing studies that require precise target attribution.

• [1] Scheuermann TH, Tomchick DR, Machius M, Guo Y, Bruick RK, Gardner KH. Artificial ligand binding within the HIF2α PAS-B domain of the HIF2 transcription factor. Proc Natl Acad Sci U S A. 2009 Jan 13;106(2):450-5. View Source
• [2] Cho H, Du X, Rizzi JP, Liberzon E, Chakraborty AA, Gao W, et al. On-target efficacy of a HIF-2α antagonist in preclinical kidney cancer. Nature. 2016 Nov 3;539(7627):107-111. View Source
• [3] Choueiri TK, Bauer TM, Papadopoulos KP, Plimack ER, Merchan JR, McDermott DF, et al. Inhibition of hypoxia-inducible factor-2α in renal cell carcinoma with belzutifan: a phase 1 study. Nat Med. 2021 May;27(5):802-805. View Source

THS-044 HIF2α Modulator Applications

HIF2α:ARNT Allosteric Modulation

THS-044 (Kd = 2 μM) is optimally suited for nuclear magnetic resonance (NMR) spectroscopy and isothermal titration calorimetry (ITC) studies investigating HIF2α PAS-B conformational dynamics [1]. Its slow-exchange kinetics on the NMR timescale enable precise mapping of chemical shift perturbations, while its stabilization of the folded state provides enhanced protection against hydrogen-deuterium exchange in the protein β-sheet, with some sites showing up to 100-fold increased protection factors relative to the unliganded protein [1]. Unlike high-potency antagonists (IC50 values of 6-9 nM) that are designed for cellular and in vivo pathway inhibition [2], THS-044's low-micromolar affinity is ideal for biophysical interrogation of ligand-induced conformational changes without saturating the system at low concentrations.

PAS-B Domain Biophysics and Dynamics

THS-044 has been co-crystallized with the HIF2α PAS-B domain, revealing its binding mode within the completely buried, preformed cavity of the protein [1]. This structural information, combined with its defined binding stoichiometry (1:1), makes THS-044 an excellent reference ligand for crystallographic studies aimed at understanding the structural basis of HIF2α regulation and for validating computational docking models of the HIF2α PAS-B cavity [2]. Its use as a prototypical cavity-occupying ligand is well-documented in the primary literature describing the first artificial ligand-bound HIF2α PAS-B structures [1].

Hypoxia-Driven Transcription Assays

THS-044 is uniquely characterized by its ability to decrease the affinity of the HIF2α/ARNT PAS-B heterodimer in vitro, shifting the Kd from 120 μM to 400 μM upon binding [1]. This functional modulation—distinct from the allosteric inhibition exerted by antagonists like PT2399 and Belzutifan [2]—enables researchers to investigate the biophysical coupling between ligand occupancy of the HIF2α PAS-B cavity and the thermodynamics of heterodimer formation. This application is particularly relevant for studies exploring the allosteric communication pathways linking the PAS-B domain to the heterodimerization interface.

Positive Control for HIF2α Binding Assays

Given its documented lack of binding to HIF1α PAS-B [1], THS-044 serves as a selective tool for isolating HIF2α-specific conformational effects in biochemical assays. While not intended for cellular pathway inhibition (due to its lower affinity compared to antagonists like PT2399 with IC50 = 6 nM) [2], THS-044 is valuable in controlled in vitro settings where HIF2α-selective engagement must be confirmed. This is critical for studies aiming to dissect the differential roles of HIF1α and HIF2α in hypoxia signaling, as the two isoforms share overlapping but non-identical target gene repertoires [3].

Application

Selection Property

Validation Focus

HIF2α:ARNT Allosteric Modulation

Allosteric PPI modulation context

Heterodimer affinity perturbation review

PAS-B Domain Biophysics & Dynamics

NMR slow-exchange kinetics context

Backbone dynamics and conformational mapping

Hypoxia-Response Transcription Assays

Modulator-class pathway context

HRE and HIF2 target gene assay endpoints

HIF2α Binding Assay Development

Comparator assay-response context

SPR, ITC, and FP assay benchmark review

• [1] Scheuermann TH, Tomchick DR, Machius M, Guo Y, Bruick RK, Gardner KH. Artificial ligand binding within the HIF2α PAS-B domain of the HIF2 transcription factor. Proc Natl Acad Sci U S A. 2009 Jan 13;106(2):450-5. View Source
• [2] Cho H, Du X, Rizzi JP, Liberzon E, Chakraborty AA, Gao W, et al. On-target efficacy of a HIF-2α antagonist in preclinical kidney cancer. Nature. 2016 Nov 3;539(7627):107-111. View Source
• [3] Keith B, Johnson RS, Simon MC. HIF1α and HIF2α: sibling rivalry in hypoxic tumour growth and progression. Nat Rev Cancer. 2011 Dec 15;12(1):9-22. View Source